1-(4-bromobenzoyl)-N-[2-(4-methoxyphenyl)ethyl]-4-piperidinecarboxamide

• IUPAC Name: 1-(4-bromobenzoyl)-N-[2-(4-methoxyphenyl)ethyl]piperidine-4-carboxamide
• InChI: InChI=1S/C22H25BrN2O3/c1-28-20-8-2-16(3-9-20)10-13-24-21(26)17-11-14-25(15-12-17)22(27)18-4-6-19(23)7-5-18/h2-9,17H,10-15H2,1H3,(H,24,26)
• InChI Key: JYXTZGAKHTXPRL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNC(=O)C2CCN(CC2)C(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C22H25BrN2O3
• Molecular Weight: 445.3 g/mol

Description

This compound belongs to a class of chemicals with significant interest due to their potential applications in various fields of chemistry and medicine. The research focuses primarily on understanding its synthesis, molecular structure, chemical and physical properties, without delving into drug use, dosage, or side effects.

Synthesis Analysis

The synthesis process often involves nucleophilic substitution reactions, where a bromide group in the compound's structure is displaced by other nucleophiles. For example, Katoch-Rouse and Horti (2003) demonstrated the feasibility of nucleophilic displacement of bromide with fluorides in related compounds, emphasizing the potential for creating radiotracers for brain studies using positron emission tomography (Katoch-Rouse & Horti, 2003).

Molecular Structure Analysis

The molecular structure of compounds similar to 1-(4-bromobenzoyl)-N-[2-(4-methoxyphenyl)ethyl]-4-piperidinecarboxamide has been studied using techniques like X-ray crystallography, revealing insights into their hydrogen-bonded assemblies and supramolecular architecture. For instance, Chinthal et al. (2021) explored the structure of closely related compounds, highlighting the influence of halogen substitutions on their supramolecular assemblies (Chinthal et al., 2021).

Chemical Reactions and Properties

The compound's chemical reactions often include nucleophilic substitutions and reductions. Mataka et al. (1992) investigated reactions with a series of nucleophiles to yield various derivatives, demonstrating the compound's versatility in chemical transformations (Mataka et al., 1992).

Physical Properties Analysis

Physical properties such as solubility, melting point, and stability are crucial for understanding how this compound behaves under different conditions. However, specific studies focusing exclusively on these physical properties were not identified in the current literature search, indicating a potential area for future research.

Chemical Properties Analysis

The chemical properties, including reactivity with other compounds, stability under various conditions, and functional group behavior, are essential for applications in synthesis and drug development. While detailed analyses specific to 1-(4-bromobenzoyl)-N-[2-(4-methoxyphenyl)ethyl]-4-piperidinecarboxamide were not found, related research emphasizes the importance of structural modifications on chemical properties and binding affinities (Perrone et al., 2000).

Scientific Research Applications

Synthesis and Radiochemical Applications

Research on compounds with structural similarities involves the synthesis and evaluation of radiolabeled compounds for potential use in positron emission tomography (PET) imaging. For instance, the synthesis of N-(piperidin-1-yl)-5-(4-methoxyphenyl)-1-(2-chlorophenyl)-4-[18F]fluoro-1H-pyrazole-3-carboxamide demonstrates the feasibility of nucleophilic displacement of bromide with [18F]fluoride, highlighting its application in studying CB1 cannabinoid receptors in the brain via PET imaging (Katoch-Rouse & Horti, 2003).